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Compound of Interest

Compound Name: Dansyl-Ala-Arg

Cat. No.: B12378555 Get Quote

Essential Safety and Handling Guide for Dansyl-Ala-
Arg
Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for the handling of

Dansyl-Ala-Arg. All procedural guidance is based on currently available data and best

practices for handling similar chemical compounds.

Disclaimer: A specific, publicly available Safety Data Sheet (SDS) for Dansyl-Ala-Arg (CAS

No. 87687-46-5) was not identified. The following recommendations are based on a

conservative approach, integrating information from suppliers and the safety profiles of

structurally related compounds, such as Dansyl-L-arginine and Dansyl chloride. It is imperative

to request a comprehensive SDS from your supplier and conduct a site-specific risk

assessment before handling this compound.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for Dansyl-
Ala-Arg and a related compound.
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Property
Dansyl-Ala-Arg
Trifluoroacetate Salt

Dansyl-L-arginine

CAS Number 87687-46-5 28217-22-3

Molecular Formula C₂₁H₃₀N₆O₅S C₁₈H₂₅N₅O₄S

Molecular Weight 478.57 g/mol 443.95 g/mol

GHS Hazard Classification Not publicly available. Acute Toxicity 3 (Oral)[1][2]

Hazard Statements Not publicly available. H301: Toxic if swallowed[1][2]

Signal Word Not publicly available. Danger[1]

Operational Plan: Handling and Disposal
This section provides a step-by-step guide for the safe handling and disposal of Dansyl-Ala-
Arg.

Personal Protective Equipment (PPE)
Given the acute oral toxicity of the related Dansyl-L-arginine and the corrosive nature of Dansyl

chloride, a high level of precaution is warranted.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use nitrile or other chemically resistant gloves. Inspect gloves for tears or

punctures before and during use.

Body Protection: A standard laboratory coat is required. For procedures with a higher risk of

splashes or aerosol generation, consider a chemical-resistant apron or suit.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

respirator with a particulate filter (P3) is recommended.

Handling Procedures
Preparation:
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Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible and unobstructed.

Prepare all necessary equipment and reagents before bringing Dansyl-Ala-Arg into the

work area.

Weighing and Aliquoting (Solid Form):

Perform all manipulations of the solid compound within a chemical fume hood to minimize

inhalation exposure.

Use appropriate tools (e.g., spatulas) to handle the powder. Avoid creating dust.

Solution Preparation:

Add the solid Dansyl-Ala-Arg to the solvent slowly.

Keep the container capped or covered as much as possible during dissolution.

Storage:

Store Dansyl-Ala-Arg at -20°C, protected from light and moisture[3].

Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month in

sealed containers, away from moisture[4].

Disposal Plan
Waste Identification: All disposable materials that have come into contact with Dansyl-Ala-
Arg (e.g., pipette tips, gloves, empty vials) should be considered hazardous waste.

Waste Segregation: Collect all Dansyl-Ala-Arg waste in a dedicated, clearly labeled, and

sealed hazardous waste container.

Disposal: Dispose of hazardous waste through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations. Do not dispose of

Dansyl-Ala-Arg down the drain.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Spill Response
Evacuate: Clear the immediate area of all personnel.

Isolate: Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Protect: Wear the appropriate PPE as outlined above.

Contain and Clean:

For solid spills, carefully sweep up the material to avoid generating dust and place it in a

sealed container for disposal.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Report: Report the incident to your supervisor and EHS office.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Seek immediate medical attention[3].
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Visual Workflow for Safe Handling
The following diagram illustrates the key decision points and procedures for the safe handling

of Dansyl-Ala-Arg.
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Start: Handling Dansyl-Ala-Arg

Conduct Risk Assessment
Request SDS from Supplier

Don Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Work in Chemical Fume Hood?

Proceed with Handling in Fume Hood

Yes

Use Particulate Respirator (P3)

No

Weigh Solid / Prepare Solution

Store at -20°C or -80°C (Solutions)
Protect from Light and Moisture Spill Occurs Exposure Occurs

Dispose of Waste in
Sealed Hazardous Waste Container

End of Procedure

Follow Spill Response Protocol:
- Evacuate

- Isolate
- Protect
- Clean
- Report

Administer First Aid
Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling and emergency response for Dansyl-Ala-Arg.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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